
Commercial Sources and In-depth Technical
Guide for PSB-1115

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PSB-1115

Cat. No.: B1679811 Get Quote

A Comprehensive Resource for Researchers and
Drug Development Professionals
This technical guide provides a detailed overview of PSB-1115, a selective antagonist of the

human adenosine A2B receptor (A2BR). It is intended for researchers, scientists, and

professionals in the field of drug development who are interested in the commercial availability,

chemical properties, and experimental applications of this compound. This guide includes a

summary of commercial sources, key technical data, detailed experimental protocols, and

diagrams of the relevant signaling pathways and experimental workflows.

Commercial Availability and Chemical Properties
PSB-1115, with the chemical name 4-(2,3,6,7-Tetrahydro-2,6-dioxo-1-propyl-1H-purin-8-yl)-

benzenesulfonic acid, is available from a variety of commercial suppliers.[1] It is typically

supplied as a solid with a purity of ≥98% as determined by HPLC.[1] The compound is also

available as a potassium salt. Below is a summary of the key chemical and physical properties

of PSB-1115.
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Property Value Source

Molecular Formula C14H14N4O5S [2]

Molecular Weight 350.35 g/mol [2]

CAS Number 152529-79-8 [2]

Appearance Off-white to white solid [3]

Purity ≥98% (HPLC) [1][2]

Solubility

Soluble in DMSO (up to 100

mM) and water (up to 20 mM

with gentle warming)

[2]

Storage

Store at room temperature as

a solid. Stock solutions are

typically stored at -20°C or

-80°C.

[2][4]

Table 1: Chemical and Physical Properties of PSB-1115

The following table summarizes the availability of PSB-1115 from various commercial

suppliers. Please note that catalog numbers, available quantities, and pricing are subject to

change and should be verified on the supplier's website.
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Supplier
Catalog
Number

Available
Quantities

Purity Formulation

Tocris Bioscience 2009 10 mg, 50 mg ≥98% (HPLC) Free Acid

R&D Systems 2009 10 mg, 50 mg ≥98% Free Acid

Cayman

Chemical
23929

5 mg, 10 mg, 25

mg
≥98% Potassium Salt

MedchemExpres

s
HY-103182

5 mg, 10 mg, 25

mg, 50 mg, 100

mg

99.0% Free Acid

APExBIO B6922
5 mg, 10 mg, 25

mg
≥98.00% Free Acid

AbMole

BioScience
M4209

5 mg, 10 mg, 25

mg, 50 mg, 100

mg

≥99.0% Free Acid

BOC Sciences 152529-79-8 Grams-Kilos ≥95% Free Acid

Biosynth CGA52979

5 mg, 10 mg, 25

mg, 50 mg, 100

mg

Not specified Free Acid

Santa Cruz

Biotechnology
sc-203403 10 mg, 50 mg ≥98%

Potassium Salt

Hydrate

Table 2: Commercial Suppliers of PSB-1115

Biological Activity and Mechanism of Action
PSB-1115 is a potent and selective antagonist of the human adenosine A2B receptor. The A2B

receptor is one of four subtypes of adenosine receptors, which are G protein-coupled receptors

(GPCRs). The A2B receptor is characterized by its relatively low affinity for the endogenous

ligand adenosine. However, under conditions of cellular stress, such as hypoxia and

inflammation, extracellular adenosine levels can rise significantly, leading to the activation of

the A2B receptor.
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The A2B receptor is known to couple to several G protein subtypes, primarily Gs and Gq, and

in some cell types, Gi.[1][5] This promiscuous coupling allows the A2B receptor to modulate a

variety of downstream signaling pathways.

Gs-Coupled Signaling: Activation of the Gs protein by the A2B receptor stimulates adenylyl

cyclase, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP)

levels.[6][7][8] cAMP, in turn, activates protein kinase A (PKA) and the Exchange protein

directly activated by cAMP (Epac), which mediate a wide range of cellular responses.[9]

Gq-Coupled Signaling: The coupling of the A2B receptor to Gq proteins activates

phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into

inositol trisphosphate (IP3) and diacylglycerol (DAG).[2] IP3 triggers the release of calcium

from intracellular stores, while DAG activates protein kinase C (PKC).[2]

Other Signaling Pathways: The A2B receptor has also been shown to influence the mitogen-

activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway.[10]

By blocking the binding of adenosine to the A2B receptor, PSB-1115 inhibits these downstream

signaling events. This makes it a valuable tool for investigating the physiological and

pathophysiological roles of the A2B receptor in various contexts, including inflammation,

cancer, and cardiovascular disease.
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Figure 1. A2B Receptor Signaling Pathways.

Experimental Protocols
This section provides detailed methodologies for common in vitro and in vivo experiments using

PSB-1115. These protocols are based on published research and should be adapted as

necessary for specific experimental conditions.

In Vitro Cell-Based Assays
Objective: To assess the effect of PSB-1115 on A2B receptor-mediated signaling in cultured

cells.
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Materials:

PSB-1115

Cell line expressing the A2B receptor (e.g., A549 human lung carcinoma cells)[10]

Cell culture medium and supplements

A2B receptor agonist (e.g., NECA or BAY 60-6583)

DMSO (for stock solution)

Phosphate-buffered saline (PBS)

Assay kits for measuring downstream signaling molecules (e.g., cAMP ELISA kit)

Protocol:

Cell Culture: Culture A549 cells in appropriate medium until they reach the desired

confluency.

Preparation of Stock Solution: Prepare a 10 mM stock solution of PSB-1115 in DMSO. Store

at -20°C.

Cell Treatment:

Seed cells in a multi-well plate at a suitable density.

The following day, replace the medium with serum-free medium and incubate for a period

of time (e.g., 2-4 hours) to reduce basal signaling.

Pre-incubate the cells with various concentrations of PSB-1115 (e.g., 1 nM to 10 µM) or

vehicle (DMSO) for 30 minutes.

Stimulate the cells with an A2B receptor agonist (e.g., 100 nM BAY 60-6583) for the

desired time (e.g., 15-30 minutes for cAMP measurement).[10]

Measurement of Downstream Signaling:
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For cAMP measurement, lyse the cells and perform a cAMP ELISA according to the

manufacturer's instructions.

For other signaling pathways (e.g., ERK phosphorylation), lyse the cells and perform

Western blotting with appropriate antibodies.

Data Analysis: Plot the concentration-response curves for PSB-1115 and calculate the IC50

value.

In Vivo Animal Studies
Objective: To evaluate the in vivo efficacy of PSB-1115 in a mouse model of melanoma.[11]

Materials:

PSB-1115

Phosphate-buffered saline (PBS)

C57BL/6 mice

B16-F10 melanoma cells

Syringes and needles for injection

Protocol:

Animal Model:

Inject B16-F10 melanoma cells subcutaneously into the flank of C57BL/6 mice.

Allow tumors to grow to a palpable size (e.g., 50-100 mm³).

Drug Preparation: Dissolve PSB-1115 in PBS to a final concentration for injection.

Drug Administration:

Administer PSB-1115 at a dose of 1 mg/kg via peritumoral injection for four consecutive

days.[11]
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Administer PBS as a vehicle control to a separate group of mice.

Tumor Growth Measurement: Measure tumor volume every 2-3 days using calipers.

Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for

further analysis (e.g., immunohistochemistry, flow cytometry).

Ethical Considerations: All animal experiments must be conducted in accordance with

institutional guidelines and with approval from the appropriate animal care and use committee.
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Figure 2. In Vitro Experimental Workflow.
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Conclusion
PSB-1115 is a valuable pharmacological tool for studying the roles of the adenosine A2B

receptor in health and disease. Its selectivity and commercial availability make it accessible to

a wide range of researchers. The information and protocols provided in this guide are intended

to facilitate the design and execution of experiments using PSB-1115, ultimately contributing to

a better understanding of A2B receptor biology and its potential as a therapeutic target.

Researchers should always refer to the supplier's technical data sheet for the most up-to-date

information on a specific batch of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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